Cas no 28491-52-3 (5-amino-1H-pyrazol-3-ol)

• Product Name: 5-amino-1H-pyrazol-3-ol
• CAS No: 28491-52-3
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• MDL: MFCD00204482
• CID: 95231
• Update Time: 2025-04-18

5-amino-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-pyrazol-3(2H)-one
• 3-Amino-1,2-dihydropyrazol-5-one
• 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-
• 5-AMINO-1H-PYRAZOL-3-OL
• 3-Amino-3-pyrazolin-5-one
• 3-amino-5-pyrazole
• 3-aminopyrazol-5-one
• 5-Amino-1,2-dihydro-pyrazol-3-on
• 5-amino-1,2-dihydropyrazol-3-one
• 5-Amino-3-hydroxy-1H-pyrazole
• 5-amino-3-pyrazolone
• 5-amino-3-pyrrazolone
• 3-Amino-5-hydroxypyrazole
• 3-Amino-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol, 3-amino-
• 3-Pyrazolin-5-one, 3-amino-
• 5-amino-2,3-dihydro-1H-pyrazol-3-one
• QZBGOTVBHYKUDS-UHFFFAOYSA-N
• NSC60188
• NSC408479
• Pyrazol-3(or 5)-ol, 5(or 3)-amino-
• 5-azanyl-1,2-dihydropyrazol-3-one
• 5-amino-1,2-dihydro-3H
• 5-amino-1H-pyrazol-3-ol

• MDL： MFCD00204482
• Inchi： 1S/C3H5N3O/c4-2-1-3(7)6-5-2/h1H,(H4,4,5,6,7)
• InChI Key： QZBGOTVBHYKUDS-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)NN1

Computed Properties

• Exact Mass: 99.04330
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.301
• Melting Point: 204℃
• Boiling Point: 479.5°C at 760 mmHg
• PSA: 74.67000
• LogP: -0.13360

5-amino-1H-pyrazol-3-ol Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones